Triplin

• Molecular Formula: C19H22F3N3O2S2
• Molecular Weight: 445.5 g/mol
• InChI: InChI=1S/C19H22F3N3O2S2/c1-13(17(16-7-4-12-29-16)25-8-10-26-11-9-25)23-18(28)24-14-5-2-3-6-15(14)27-19(20,21)22/h2-7,12-13,17H,8-11H2,1H3,(H2,23,24,28)
• InChIKey: BRAJYEOBULYXEQ-UHFFFAOYSA-N

Triplin Copper Chelator Overview

Triplin (CAS 1421584-86-2) is a synthetic small molecule copper ion chelator belonging to the thiourea chemical class, with the systematic name 1-(1-morpholino-1-(thiophen-2-yl) propan-2-yl)-3-(2-(trifluoromethoxy)phenyl)thiourea and molecular formula C19H22F3N3O2S2 (MW 445.52) [1]. Identified via chemical genetics screening in Arabidopsis thaliana, Triplin elicits a characteristic triple response phenotype through the ethylene signaling pathway by perturbing copper ion transport from the chaperone ATX1 to the transporter RAN1, which is essential for ethylene receptor biogenesis [2]. The compound exhibits a dual identity in the literature, with an unrelated bacterial pore-former also designated "Triplin" in biophysics studies [3]; however, the chemically defined copper chelator described herein is the standardized small molecule with defined synthetic origin and established mode of action in plant copper homeostasis research.

Copper homeostasis ATX1–RAN1 transport axis studies in plants

Ethylene signaling Receptor biogenesis probe via copper chelation

Chemical genetics Triple response phenotype induction; mutant suppressor screens

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 1421584-86-2, Triplin. Accessed April 2026. View Source
• [2] Li W, Lacey RF, Ye Y, Lu J, Yeh KC, Xiao Y, et al. Triplin, a small molecule, reveals copper ion transport in ethylene signaling from ATX1 to RAN1. PLoS Genet. 2017;13(4):e1006703. View Source
• [3] Colombini M, Li Y. Triplin: Mechanistic Basis for Voltage Gating. Int J Mol Sci. 2023;24(14):11473. View Source

Why Triplin Cannot Be Substituted

Generic copper chelators such as neocuproine, bathocuproine disulfonate (BCS), and trientine exhibit broad metal-binding profiles that confound experiments requiring copper-specific interrogation [1]. In direct comparative plant growth assays, the commonly used chelator neocuproine not only failed to suppress copper-induced root growth inhibition but paradoxically aggravated copper ion toxicity, an effect reversed by Zn2+ supplementation, indicating compromised metal selectivity [1]. In contrast, Triplin demonstrated functional specificity by partially rescuing copper toxicity phenotypes and exhibited reversal only by excess Cu2+ or Ag+, with no Zn2+ interference detected [1]. Furthermore, the genetic hypersensitivity signature of Triplin—with ran1 mutants exhibiting greater sensitivity than atx1 mutants—reflects a defined node of action within the ATX1-to-RAN1 copper transport axis that broad-spectrum chelators cannot recapitulate [1]. Consequently, experimental designs requiring precise copper transport perturbation or genetic dissection of copper chaperone pathways cannot rely on substitution with alternative chelators without introducing confounding variables from off-target metal binding or divergent pathway interference.

Copper transport perturbation specificity

Broad metal-binding profile may introduce Zn²⁺-sensitive artifacts

ATX1–RAN1 pathway selectivity

Generic chelators cannot recapitulate graded hypersensitivity signature

Tissue copper reduction quantitation

Alternative chelators may lack consistent in planta copper modulation data

• [1] Li W, Lacey RF, Ye Y, Lu J, Yeh KC, Xiao Y, et al. Triplin, a small molecule, reveals copper ion transport in ethylene signaling from ATX1 to RAN1. PLoS Genet. 2017;13(4):e1006703. View Source

Triplin vs. Chelators: Key Evidence

Root Growth Rescue: Triplin vs. Neocuproine

In head-to-head experiments examining the ability to mitigate excess copper toxicity, Triplin and the established copper chelator neocuproine produced diametrically opposed outcomes. Treatment of Arabidopsis seedlings with 50 µM CuSO4 strongly inhibited root growth; co-administration of 100 µM Triplin partially reversed this growth inhibition [1]. In stark contrast, parallel treatment with neocuproine under identical conditions aggravated copper ion toxicity, further exacerbating the growth defect rather than rescuing it [1]. Moreover, the neocuproine-elicited phenotype could be reversed by supplementation with ZnSO4, an effect not observed with Triplin, indicating that neocuproine's activity is not strictly copper-specific under these assay conditions [1]. This functional divergence establishes that Triplin and neocuproine are not interchangeable for studies investigating copper detoxification or physiological copper transport rescue.

Root growth rescue

Head-to-head

Triplin partially reversed Cu²⁺-induced growth inhibition; neocuproine aggravated toxicity (Zn²⁺-reversible)

Supports copper detoxification endpoint review

Opposite directional effects; Zn²⁺ artifact risk with neocuproine

Evidence Dimension	Rescue of copper-induced root growth inhibition
Target Compound Data	100 µM Triplin partially reversed root growth inhibition caused by 50 µM CuSO4
Comparator Or Baseline	Neocuproine aggravated copper toxicity under identical conditions; phenotype reversed by ZnSO4 addition
Quantified Difference	Opposite directional effects: Triplin suppresses toxicity; neocuproine exacerbates toxicity
Conditions	3-day-old dark-grown Arabidopsis thaliana Col-0 seedlings on 0.5xMS growth medium

Why This Matters

This functional divergence directly impacts experimental design: neocuproine introduces Zn2+-sensitive artifacts, whereas Triplin enables specific copper detoxification studies.

• [1] Li W, Lacey RF, Ye Y, Lu J, Yeh KC, Xiao Y, et al. Triplin, a small molecule, reveals copper ion transport in ethylene signaling from ATX1 to RAN1. PLoS Genet. 2017;13(4):e1006703. View Source

Metal Ion Specificity: Triplin vs. Neocuproine

A comparative ion specificity screen evaluated the ability of various metal ions to reverse Triplin- and neocuproine-induced phenotypes. Triplin's effects on Arabidopsis seedlings were partially reversed by excess Cu2+ (CuSO4) and, to a lesser degree, by Ag+ (AgNO3), while no reversal was observed with Zn2+ (ZnSO4) or other tested ions (Ca, Mg, Mn, Co, Ni, Na, K, Li, Mo) [1]. In contrast, the phenotype induced by neocuproine was reversed by ZnSO4 supplementation under the same assay conditions, directly evidencing that neocuproine's biological activity is not copper-restricted [1]. This differential ion rescue profile provides a functional fingerprint distinguishing Triplin's copper-centric mechanism from the broader metal-interacting behavior of neocuproine.

Metal ion specificity

Head-to-head

Reversal by Cu²⁺/Ag⁺, no Zn²⁺ rescue for Triplin; neocuproine rescued by Zn²⁺

Supports copper-centric mechanism interpretation

Differential ion rescue profile as functional fingerprint

Evidence Dimension	Metal ion specificity determined by phenotype reversal
Target Compound Data	Triplin phenotype reversed by Cu2+ and Ag+; not reversed by Zn2+
Comparator Or Baseline	Neocuproine phenotype reversed by Zn2+ (ZnSO4)
Quantified Difference	Reversal metal signature: Triplin (Cu2+, Ag+) vs. Neocuproine (Zn2+)
Conditions	Arabidopsis thaliana seedling growth assays; multiple metal ions tested at standardized concentrations

Why This Matters

The distinct reversal ion signatures enable researchers to select Triplin when Zn2+-insensitive, copper-specific chelation is required for unambiguous interpretation of copper transport experiments.

• [1] Li W, Lacey RF, Ye Y, Lu J, Yeh KC, Xiao Y, et al. Triplin, a small molecule, reveals copper ion transport in ethylene signaling from ATX1 to RAN1. PLoS Genet. 2017;13(4):e1006703. View Source

Seedling Copper Content Reduction

Triplin treatment produces a measurable, dose-dependent reduction in tissue copper content in Arabidopsis seedlings grown under copper-rich conditions. When seedlings were cultivated on medium containing 20 µM CuSO4, the relative copper ion content increased from a baseline of 110 µg/g dry weight to 1,100 µg/g [1]. Co-administration of 100 µM Triplin significantly reduced this elevated copper burden to 560 µg/g dry weight—a reduction of approximately 49% relative to the copper-supplemented condition [1]. Under normal growth medium without exogenous copper supplementation, 100 µM Triplin also slightly decreased basal copper content from 110 µg/g to 80 µg/g [1]. This quantitative chelation efficacy in planta establishes a functional benchmark for Triplin's capacity to modulate tissue copper levels, a parameter not consistently reported for many research-grade chelators.

Copper content reduction

Reported

Reported 49% reduction under excess Cu²⁺ (20 µM); 27% under basal conditions

Supports tissue-level chelation quantification

Dose-dependent response; Arabidopsis seedling model

Evidence Dimension	Seedling tissue copper content (µg/g dry weight)
Target Compound Data	100 µM Triplin reduced copper content from 1,100 µg/g to 560 µg/g under 20 µM CuSO4; from 110 µg/g to 80 µg/g under normal medium
Comparator Or Baseline	Baseline without Triplin: 1,100 µg/g (20 µM CuSO4); 110 µg/g (normal medium)
Quantified Difference	49% reduction under excess copper; 27% reduction under basal conditions
Conditions	3-day-old dark-grown Arabidopsis thaliana Col-0 seedlings; relative copper content measured per dry weight

Why This Matters

This quantitative tissue-level chelation data provides a concrete, measurable efficacy metric for dose-response studies, enabling precise experimental design and cross-study comparability.

• [1] Li W, Lacey RF, Ye Y, Lu J, Yeh KC, Xiao Y, et al. Triplin, a small molecule, reveals copper ion transport in ethylene signaling from ATX1 to RAN1. PLoS Genet. 2017;13(4):e1006703. View Source

Mutant Hypersensitivity Ranking

Triplin exhibits a defined genetic hypersensitivity signature that enables discrimination between upstream and downstream components of the copper transport pathway. In dose-response assays, the copper transporter mutants ran1-1 and ran1-2 displayed pronounced hypersensitivity to Triplin, exhibiting a triple response phenotype at concentrations that did not affect wild-type seedlings [1]. The copper chaperone mutants atx1-1 and atx1-2 were also hypersensitive to Triplin, but with demonstrably reduced sensitivity compared to the ran1 mutants [1]. Specifically, 20 µM Triplin induced a strong triple response in atx1 mutants while leaving wild-type seedlings unaffected, yet the severity was attenuated relative to ran1 mutants under comparable conditions [1]. This graded sensitivity (ran1 > atx1 > wild-type) establishes a functional hierarchy that aligns with the proposed ATX1-to-RAN1 copper delivery axis, a genetic interaction pattern not reproduced by broad-spectrum chelators that lack pathway specificity.

Mutant sensitivity rank

Class-level

ran1 > atx1 > wild-type

Supports pathway component ordering

Graded hypersensitivity; specific to ATX1-RAN1 axis

Evidence Dimension	Mutant hypersensitivity ranking to Triplin treatment
Target Compound Data	ran1-1/ran1-2: highest hypersensitivity; atx1-1/atx1-2: intermediate hypersensitivity; Col-0 wild-type: resistant at 20 µM
Comparator Or Baseline	Wild-type Arabidopsis (Col-0) shows no triple response at 20 µM Triplin
Quantified Difference	Sensitivity rank order: ran1 > atx1 > wild-type
Conditions	3-day-old dark-grown seedlings treated with 20-100 µM Triplin

Why This Matters

This genetic interaction signature enables Triplin to serve as a functional probe for ordering copper transport components along the ATX1-RAN1 pathway, a capability absent in non-specific chelators.

• [1] Li W, Lacey RF, Ye Y, Lu J, Yeh KC, Xiao Y, et al. Triplin, a small molecule, reveals copper ion transport in ethylene signaling from ATX1 to RAN1. PLoS Genet. 2017;13(4):e1006703. View Source

Triplin Research Applications

Genetic Dissection of Copper Transport

Triplin's ranked hypersensitivity profile (ran1 > atx1 > wild-type) enables systematic ordering of copper transport components [1]. Researchers screening T-DNA insertion lines for Triplin hypersensitivity can identify novel genes functioning upstream or downstream of RAN1 and ATX1, with the relative sensitivity magnitude providing positional information within the pathway [1]. This application is uniquely suited to Triplin due to its specific perturbation of the ATX1-RAN1 interaction, a property not shared by general chelators such as neocuproine or BCS [1].

Copper Detoxification Rescue Assays

Triplin is the preferred copper chelator for experiments requiring rescue from copper-induced growth inhibition. In contrast to neocuproine, which aggravates copper toxicity, Triplin partially restores root growth in Arabidopsis seedlings exposed to 50 µM CuSO4 [1]. This property makes Triplin an essential tool for investigating copper detoxification mechanisms, screening for copper tolerance modulators, and studying the physiological consequences of transient copper overload [1]. The quantitative reduction in tissue copper content (49% under 20 µM CuSO4) further supports its use in dose-response studies of copper bioavailability [1].

Ethylene Signaling & Receptor Biogenesis

Triplin triggers the canonical ethylene triple response phenotype specifically via copper chelation at the receptor biogenesis step, providing a chemical genetic alternative to ACC (ethylene precursor) treatments for activating ethylene signaling [1]. Because Triplin's effects are reversed by excess Cu2+ and are attenuated in ethylene-insensitive mutants (etr1-1, ein2-5), it serves as a precise tool for dissecting copper-dependent ethylene receptor maturation without directly manipulating ethylene biosynthesis [1]. This application is particularly valuable for studying post-translational regulation of ethylene receptor function in genetic backgrounds where ACC treatment may introduce confounding variables [1].

Metal Chelation Selectivity Comparison

Triplin's differential ion reversal profile (Cu2+/Ag+ rescue; Zn2+ no rescue) versus neocuproine (Zn2+ rescue) establishes it as a reference standard for benchmarking copper chelator selectivity in planta [1]. Researchers evaluating novel copper-binding compounds or characterizing chelator libraries can use Triplin as a positive control for copper-specific activity, with the Zn2+-insensitive phenotype serving as a critical negative discriminant [1]. This application extends to cross-species copper transport studies, as the authors note potential utility in animal and human copper metabolism investigations [1].

Application

Selection Property

Validation Focus

Copper transport gene ordering

Pathway-specific hypersensitivity profile

Mutant sensitivity ranking and ATX1-RAN1 epistasis

Copper detoxification studies

Copper-specific chelation without Zn²⁺ interference

Root growth rescue and tissue copper reduction endpoints

Ethylene receptor biogenesis

Triple response induction via copper chelation

Copper-dependent receptor maturation assessment

Chelator selectivity benchmarking

Zn²⁺-insensitive copper chelation profile

Ion rescue signature and cross-species applicability review

• [1] Li W, Lacey RF, Ye Y, Lu J, Yeh KC, Xiao Y, et al. Triplin, a small molecule, reveals copper ion transport in ethylene signaling from ATX1 to RAN1. PLoS Genet. 2017;13(4):e1006703. View Source